Cas no 38262-57-6 (1-Naphthalenamine,2,2'-dithiobis-)
1-Naphthalenamine,2,2'-dithiobis- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenamine,2,2'-dithiobis-
- 1,1'-DIAMINO-2,2'-DINAPHTHYL DISULFIDE
- 2-[(1-aminonaphthalen-2-yl)disulfanyl]naphthalen-1-amine
- 2,2'-Dithiodi(1-naphthylamine)
- FT-0639450
- 2,2'-Dithiodi(1-naphthylamine), for fluorescence, >=97.0% (CHN)
- DTAN
- 2,2'-Dithiobis(1-aminonaphthalin)
- 2,2'-disulfanediyldinaphthalen-1-amine
- NSC250940
- 38262-57-6
- A824088
- NSC-250940
- 2,2'-DITHIOBIS[1-NAPHTHALENAMINE]
- MFCD00010499
- (R)-(-)-2-AMINO-1-PHENYLETHANOLHCL
- 2-[(1-amino-2-naphthalenyl)disulfanyl]-1-naphthalenamine
- 2-[(1-amino-2-naphthyl)disulfanyl]naphthalen-1-amine
- DTXSID80312158
- SCHEMBL2231553
- 2,2'-Dithiobis(1-naphthylamine)
- AKOS015894671
- 1,1-Diamino-2,2-dinaphthyldisulfide
-
- Inchi: 1S/C20H16N2S2/c21-19-15-7-3-1-5-13(15)9-11-17(19)23-24-18-12-10-14-6-2-4-8-16(14)20(18)22/h1-12H,21-22H2
- InChI Key: LCXOEQDSHXTPFA-UHFFFAOYSA-N
- SMILES: S(C1=CC=C2C=CC=CC2=C1N)SC1=CC=C2C=CC=CC2=C1N
Computed Properties
- Exact Mass: 348.07500
- Monoisotopic Mass: 348.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
Experimental Properties
- Density: 1.38
- Melting Point: 132-134 °C(lit.)
- Boiling Point: 559.9°Cat760mmHg
- Flash Point: 292.4°C
- Refractive Index: 1.822
- PSA: 102.64000
- LogP: 7.11920
1-Naphthalenamine,2,2'-dithiobis- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Naphthalenamine,2,2'-dithiobis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-213933-10 mg |
2,2'-Dithiodi(1-naphthylamine), |
38262-57-6 | 10mg |
¥519.00 | 2023-06-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-213933-10mg |
2,2'-Dithiodi(1-naphthylamine), |
38262-57-6 | 10mg |
¥519.00 | 2023-09-05 | ||
| abcr | AB465677-100mg |
2,2'-Dithiodi(1-naphthylamine); . |
38262-57-6 | 100mg |
€425.00 | 2025-04-19 | ||
| Ambeed | A566207-10mg |
1,1-Diamino-2,2-dinaphthyldisulfide |
38262-57-6 | 98% | 10mg |
$68.0 | 2025-04-19 |
1-Naphthalenamine,2,2'-dithiobis- Suppliers
1-Naphthalenamine,2,2'-dithiobis- Related Literature
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Andrew Dolan,Rob Atkin,Gregory G. Warr Chem. Sci. 2015 6 6189
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2. In situ observation of fast surface dynamics during the vapor-deposition of a stable organic glassE. Thoms,J. P. Gabriel,A. Guiseppi-Elie,M. D. Ediger,R. Richert Soft Matter 2020 16 10860
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Duck-Gyu Lee,Jaebum Park,Jungmok Bae,Ho-Young Kim Lab Chip 2013 13 274
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Hiroko Yamada,Chika Ohashi,Tatsuya Aotake,Shuhei Katsuta,Yoshihito Honsho,Hiroo Kawano,Tetsuo Okujima,Hidemitsu Uno,Noboru Ono,Shu Seki,Ken-ichi Nakayama Chem. Commun. 2012 48 11136
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H?vard R. Hovind Analyst 1975 100 769
Additional information on 1-Naphthalenamine,2,2'-dithiobis-
Comprehensive Overview of 1-Naphthalenamine,2,2'-dithiobis- (CAS No. 38262-57-6): Properties, Applications, and Industry Insights
1-Naphthalenamine,2,2'-dithiobis- (CAS No. 38262-57-6) is a specialized organic compound with a unique molecular structure featuring a naphthalene backbone and a disulfide linkage. This compound has garnered significant attention in recent years due to its versatile applications in materials science, agrochemicals, and specialty chemicals. The growing demand for high-performance additives and functional intermediates has propelled research into this compound's potential.
The compound's disulfide bond is a key structural feature that contributes to its reactivity and functionality. This moiety is particularly relevant in the context of sustainable chemistry and green synthesis, as researchers explore eco-friendly pathways for its production and application. Recent studies have highlighted its potential as a cross-linking agent in polymer systems, where it can enhance thermal stability and mechanical properties.
From an industrial perspective, 1-Naphthalenamine,2,2'-dithiobis- has shown promise in crop protection formulations, aligning with the global trend toward more efficient agricultural solutions. Its unique chemical properties make it suitable for developing novel plant growth regulators and pest control agents, addressing the agricultural sector's need for innovative solutions to improve yield and sustainability.
The compound's photophysical properties have also attracted attention in materials science. Researchers are investigating its potential in organic electronics and optoelectronic devices, particularly in the development of light-emitting materials and charge transport layers. These applications are especially relevant given the current focus on energy-efficient technologies and renewable energy solutions.
Quality control and analytical characterization of 1-Naphthalenamine,2,2'-dithiobis- are critical aspects of its commercial application. Advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and consistency. The compound typically appears as a yellow to brown crystalline powder with specific solubility characteristics that influence its formulation strategies.
In the context of circular economy initiatives, there is growing interest in the potential for recycling and recovery of this compound from industrial streams. Researchers are exploring innovative separation techniques and catalytic processes that could enable more sustainable utilization of this chemical across multiple life cycles.
The global market for specialty chemicals containing 1-Naphthalenamine,2,2'-dithiobis- is expected to grow steadily, driven by demand from emerging economies and technological advancements. Manufacturers are focusing on process optimization and scale-up strategies to meet this demand while maintaining competitive pricing and consistent quality standards.
From a regulatory standpoint, proper handling and storage of 1-Naphthalenamine,2,2'-dithiobis- are essential considerations. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should be followed during research and industrial applications. The compound's stability profile and compatibility with various materials are important factors in its commercial utilization.
Future research directions for 1-Naphthalenamine,2,2'-dithiobis- include exploring its potential in nanotechnology applications and advanced material composites. The compound's molecular architecture suggests possible utility in self-assembling systems and molecular recognition applications, opening new avenues for innovation in materials design and functional chemistry.
As the chemical industry continues to evolve toward more sustainable practices and green chemistry principles, compounds like 1-Naphthalenamine,2,2'-dithiobis- will play an increasingly important role. Their unique properties and versatility make them valuable building blocks for developing next-generation materials and formulations that meet both performance and environmental requirements.
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